Cas no 57386-91-1 (3,6-Nonadiyn-1-ol)

• Product Name: 3,6-Nonadiyn-1-ol
• CAS No: 57386-91-1
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 345534
• PubChem ID: 12352598
• Update Time: 2025-04-19

3,6-Nonadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Nonadiyn-1-ol
• nona-3,6-diyn-1-ol
• SCHEMBL1602883
• 57386-91-1
• ASBDYPIHQWUNHE-UHFFFAOYSA-N
• 3,6-nonadiynol
• DTXSID20493450

• Inchi： 1S/C9H12O/c1-2-3-4-5-6-7-8-9-10/h10H,2,5,8-9H2,1H3
• InChI Key： ASBDYPIHQWUNHE-UHFFFAOYSA-N
• SMILES： OCCC#CCC#CCC

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23